Mass production of thermally stable Pt single-atom catalysts for the catalytic oxidation of sulfur dioxide
Catalysis Science & Technology Pub Date: 2021-11-05 DOI: 10.1039/D1CY01578H
Abstract
Owing to the 100% atom utilization and the potential in bridging the gap between homogeneous catalysis and heterogeneous catalysis, single-atom catalysts (SACs) have doubtlessly obtained broad attention from both academia and industry. However, the thermal stability and the simple and scalable production of single-atom catalysts remain an arduous project for their applications from laboratory curiosity to a practical solution of industrial chemical processes. Here, we report the synthesis of Pt SACs from commercial PtO2 powders by calcining a physical mixture of PtO2 aggregates with α-Fe2O3 or Fe-containing supports at high temperature. The thorough dispersion of PtO2 powders into isolated Pt single atoms is attributed to the anti-Ostwald ripening process promoted by a strong covalent metal–support interaction between Pt and Fe via high-temperature calcination. The as-prepared pellet Pt SACs were tested for the catalytic oxidation of sulfur dioxide, a key process unit in sulphuric acid production and environmental protection, and demonstrated good catalytic activity and excellent thermal stability.
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Journal Name：Catalysis Science & Technology
Research Products
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CAS no.: 161886-96-0
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CAS no.: 101713-87-5
